Cas no 1327103-32-1 (3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine)

3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine structure
1327103-32-1 structure
Product Name:3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
CAS No:1327103-32-1
MF:C19H21NO4S
MW:359.4393
CID:5345600
Update Time:2025-07-19

3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethylphenyl)sulfonylpyrrolidine
    • 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
    • 3-(benzo[d][1,3]dioxol-5-yl)-1-((2,4-dimethylphenyl)sulfonyl)pyrrolidine
    • Inchi: 1S/C19H21NO4S/c1-13-3-6-19(14(2)9-13)25(21,22)20-8-7-16(11-20)15-4-5-17-18(10-15)24-12-23-17/h3-6,9-10,16H,7-8,11-12H2,1-2H3
    • InChI Key: UEPHIHXFAGRAOZ-UHFFFAOYSA-N
    • SMILES: S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])O3)C1([H])[H])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 575
  • XLogP3: 3.5
  • Topological Polar Surface Area: 64.2

3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6518-4389-2μmol
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6518-4389-5μmol
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6518-4389-10μmol
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
10μmol
$69.0 2023-09-08
Life Chemicals
F6518-4389-20μmol
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6518-4389-1mg
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
1mg
$54.0 2023-09-08
Life Chemicals
F6518-4389-2mg
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
2mg
$59.0 2023-09-08
Life Chemicals
F6518-4389-3mg
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
3mg
$63.0 2023-09-08
Life Chemicals
F6518-4389-4mg
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
4mg
$66.0 2023-09-08
Life Chemicals
F6518-4389-5mg
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
5mg
$69.0 2023-09-08
Life Chemicals
F6518-4389-10mg
3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine
1327103-32-1
10mg
$79.0 2023-09-08

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine (CAS No. 1327103-32-1) and Its Emerging Applications in Chemical Biology

3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine, identified by the chemical identifier CAS No. 1327103-32-1, represents a novel heterocyclic compound with a distinct structural framework that has garnered significant attention in the field of chemical biology. The compound’s molecular architecture combines a 2H-1,3-benzodioxol (also known as 3-hydroxyphenylpropene oxide) moiety with a 2,4-dimethylbenzenesulfonyl group linked to a pyrrolidine ring. This unique combination of functional groups suggests potential biological activities that are worthy of detailed exploration.

The 2H-1,3-benzodioxol scaffold is a key pharmacophore found in several bioactive natural products and synthetic drugs, known for its ability to interact with biological targets such as enzymes and receptors. In contrast, the 2,4-dimethylbenzenesulfonyl group introduces a sulfonamide moiety, which is frequently employed in medicinal chemistry due to its metabolic stability and binding affinity. The pyrrolidine ring further enhances the compound’s complexity, offering opportunities for diverse interactions within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets. Studies suggest that the 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine scaffold may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This hypothesis is supported by preliminary computational analyses indicating favorable binding affinities with protein kinases and other relevant enzymes.

The integration of the 2H-1,3-benzodioxol and sulfonyl groups into a single molecule has been strategically designed to maximize bioactivity while minimizing off-target effects. Such design principles are increasingly important in modern drug discovery, where specificity and efficacy are paramount. The pyrrolidine ring serves as a versatile handle for further derivatization, allowing chemists to fine-tune the compound’s properties for specific applications.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays have demonstrated modest inhibitory activity against certain enzyme targets, which aligns with the predictions from computational modeling. Notably, the presence of the sulfonyl group appears to modulate the compound’s solubility and bioavailability, making it amenable to further optimization.

The potential therapeutic applications of 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine are broad and multifaceted. Given its structural similarities to known bioactive molecules, it may find utility in the development of treatments for neurological disorders, inflammatory conditions, or even oncological diseases. The compound’s ability to interact with multiple biological targets makes it an attractive candidate for polypharmacological approaches.

One particularly promising area of investigation is its potential role in modulating immune responses. The 2H-1,3-benzodioxol moiety has been associated with anti-inflammatory properties in several natural products, while the sulfonamide group can influence cytokine production and immune cell signaling. These combined effects could make this compound a valuable tool in immunomodulatory therapies.

Furthermore, the structural features of this compound make it an excellent starting point for structure-based drug design. By leveraging high-throughput screening and molecular docking techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity. This iterative process is crucial for translating preclinical findings into viable therapeutic agents.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine presents both challenges and opportunities for synthetic chemists. The construction of the benzodioxol ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the introduction of the sulfonamide group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions.

Recent advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to access novel derivatives with greater ease. These innovations are likely to accelerate the development pipeline for compounds like CAS No. 1327103-32-1.

The safety profile of this compound is another critical consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential long-term effects. While these studies are still in progress, early results suggest that the compound exhibits low toxicity at relevant doses.

Environmental considerations also play a role in evaluating the sustainability of using such compounds in pharmaceutical applications. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact without compromising efficiency or yield.

The future prospects for 3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethylbenzenesulfonyl)pyrrolidine appear promising given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and refine synthetic methodologies, this compound may emerge as a key player in next-generation drug discovery efforts.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.